Cas no 113444-53-4 (1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-)

• Product Name: 1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-
• CAS No: 113444-53-4
• MF: C₅H₄BrN₃
• MW: 186.009359359741
• CID: 3625951
• PubChem ID: 13897523
• Update Time: 2025-04-22

1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-
• 1H-Imidazole-5-carbonitrile, 2-bromo-4-methyl-
• MFCD24593043
• 113444-53-4
• SY342275
• 2-Bromo-4-methyl-1H-imidazole-5-carbonitrile

• Inchi： 1S/C5H4BrN3/c1-3-4(2-7)9-5(6)8-3/h1H3,(H,8,9)
• InChI Key： UAYQIAJLYLSFCL-UHFFFAOYSA-N
• SMILES： C1(Br)NC(C#N)=C(C)N=1

Computed Properties

• Exact Mass: 184.95886Da
• Monoisotopic Mass: 184.95886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5Ų